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Compound of Interest

Compound Name: Butyl decanoate

cat. No.: B1668121

This technical guide provides a comprehensive overview of Butyl decanoate, including its
chemical identity, physicochemical properties, synthesis, and key applications relevant to
scientific research and development. The information is intended for researchers, scientists,
and professionals in the field of drug development and other scientific disciplines.

Chemical Identity

IUPAC Name: butyl decanoate[1]

Synonyms: A comprehensive list of synonyms for Butyl decanoate is provided below.
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Synonym

Butyl caprate

Decanoic acid, butyl ester

n-butyl decanoate

CAPRIC ACID-N-BUTYL ESTER

DECANOIC ACID-N-BUTYL ESTER

N-DECANOIC ACID N-BUTYL ESTER

decanoicacid,butylester

Al 3-33573b

Ai3-33573

N-BUTYL N-DECANOATE

Physicochemical Properties

Butyl decanoate is a colorless liquid characterized by a fruity aroma. It is an ester formed from
butanol and decanoic acid. The key physicochemical properties of Butyl decanoate are
summarized in the table below.
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Property Value

Molecular Formula C14H2802

Molecular Weight 228.37 g/mol

CAS Number 30673-36-0

Density 0.86 g/mL at 20 °C

Boiling Point 123 °C at 4 mmHg

Refractive Index n20/D 1.430

Flash Point >110 °C

Solubility Insoluble in water; Soluble in alcohol and
DMSO.

Appearance Colorless to pale yellow liquid.

Experimental Protocols

Synthesis of Butyl Decanoate via Fisher Esterification

Butyl decanoate is commonly synthesized through the Fisher esterification of decanoic acid

with butanol, using a strong acid catalyst.

Materials:

Decanoic acid

e n-Butanol

o Concentrated sulfuric acid (H2SOa4) or p-toluenesulfonic acid

e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSOa)

» Diethyl ether or ethyl acetate

o Saturated sodium bicarbonate (NaHCOs3) solution
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 Brine (saturated NaCl solution)
e Round-bottom flask

e Reflux condenser

e Heating mantle or oil bath

e Separatory funnel

e Rotary evaporator

Procedure:

e Reaction Setup: In a round-bottom flask, combine decanoic acid and an excess of n-butanol
(typically 2-3 equivalents).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture with stirring.

o Reflux: Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The progress
of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

o Extraction and Washing: Transfer the mixture to a separatory funnel and dilute with diethyl
ether or ethyl acetate. Wash the organic layer sequentially with:

o Water to remove excess butanol and some of the acid.
o Saturated sodium bicarbonate solution to neutralize the remaining acid catalyst.
o Brine to remove any remaining water.

e Drying: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the solvent using a rotary
evaporator to yield the crude Butyl decanoate.
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 Purification: The crude ester can be purified by vacuum distillation to obtain the final product.

Use of Butyl Decanoate as a Clearing Agent in Tissue
Processing

Butyl decanoate can be used as a less toxic substitute for xylene in the clearing step of
paraffin wax embedding for histological studies. It is biodegradable and poses no significant
health hazards, making it a safer alternative in the laboratory.

Principle: The clearing agent displaces the dehydrating agent (typically ethanol) from the
tissue, making the tissue receptive to infiltration by molten paraffin wax.

Protocol Outline:

o Dehydration: Following fixation, dehydrate the tissue specimens through a graded series of
ethanol solutions (e.g., 70%, 80%, 95%, and 100%).

o Clearing:

o Transfer the dehydrated tissue from absolute ethanol to a solution of Butyl decanoate.
Two changes of Butyl decanoate are recommended to ensure complete removal of
ethanol.

o The duration of this step will depend on the tissue size and type but is typically in the
range of 1-2 hours for each change.

o [nfiltration:

o Transfer the cleared tissue to a mixture of Butyl decanoate and paraffin wax (1:1) in a
paraffin oven.

o Subsequently, transfer the tissue through two to three changes of pure molten paraffin wax
to ensure complete infiltration.

o Embedding: Embed the infiltrated tissue in a paraffin block for sectioning.
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Use of Butyl Decanoate as an Internal Standard in Gas
Chromatography

Butyl decanoate can be employed as an internal standard (IS) in gas chromatography (GC)
for the quantification of other non-polar to semi-polar analytes, particularly other fatty acid
esters.

Principle: An internal standard is a compound added to a sample in a known concentration to
facilitate the quantification of an analyte. It helps to correct for variations in injection volume
and instrument response.

Protocol Outline:

e Preparation of Internal Standard Stock Solution: Prepare a stock solution of Butyl
decanoate in a suitable solvent (e.g., hexane or ethyl acetate) at a known concentration
(e.g., 1 mg/mL).

e Sample and Calibration Standard Preparation:

o To each sample and calibration standard, add a precise volume of the Butyl decanoate
internal standard stock solution to achieve a consistent final concentration.

» GC-MS Analysis: Analyze the samples and calibration standards using a gas chromatograph
coupled with a mass spectrometer (GC-MS). The specific parameters for the GC method
(e.g., column type, temperature program, and carrier gas flow rate) will need to be optimized
for the specific analytes of interest.

o Quantification: The concentration of the analyte in the samples is determined by comparing
the ratio of the analyte peak area to the internal standard peak area against a calibration
curve.

Toxicity and Safety

The available toxicological data for Butyl decanoate is limited. It is generally considered to
have low toxicity.
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Toxicity Endpoint Value

Oral LD50 (Rat) Not available
Dermal LD50 (Rabbit) Not available
Inhalation LC50 (Rat) Not available

According to the European Food Safety Authority (EFSA), Butyl decanoate has been
evaluated as a flavouring agent, with studies on subacute, subchronic, chronic, and
developmental toxicity being considered. It is not classified as a hazardous substance under
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS). Standard
laboratory safety precautions, such as wearing gloves and eye protection, should be observed
when handling this compound.
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Caption: Experimental workflow for the synthesis of Butyl decanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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